1-(4-fluorophenyl)-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)methanesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-1-(4-fluorophenyl)methanesulfonamide
• InChI: InChI=1S/C23H29FN2O4S/c1-16(2)11-12-26-20-10-9-19(13-21(20)30-15-23(3,4)22(26)27)25-31(28,29)14-17-5-7-18(24)8-6-17/h5-10,13,16,25H,11-12,14-15H2,1-4H3
• InChI Key: XPYWDJNJXRFCOZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=C(C=C2)NS(=O)(=O)CC3=CC=C(C=C3)F)OCC(C1=O)(C)C
• Molecular Formula: C23H29FN2O4S
• Molecular Weight: 448.6 g/mol

Description

1-(4-fluorophenyl)-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)methanesulfonamide is a useful research compound. Its molecular formula is C23H29FN2O4S and its molecular weight is 448.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Photophysical Properties

Research on similar compounds emphasizes the synthesis and exploration of photophysical properties. For instance, studies on dibenzoxazolylphenols and related compounds reveal their potential as fluorescent probes, with applications in detecting mediums for ionizing radiation due to their excited state intramolecular proton-transfer fluorescence (Kauffman & Bajwa, 1993). These compounds exhibit quantum yields and emission peaks that suggest their utility in scintillating detecting mediums for ionizing radiation, indicating a potential area of application for similar methanesulfonamide derivatives.

Polymer Synthesis and Stability

Another domain of application involves the synthesis of high molecular weight polybenzoxazoles (PBOs) and their hydrolytic stability, particularly in acidic conditions (Kim et al., 2005). These polymers, based on benzoxazole units, show promise in high-performance material applications due to their structural integrity and resistance to hydrolysis, suggesting that methanesulfonamide derivatives might find applications in material science, especially where high stability under acidic conditions is desirable.

Structural and Vibrational Properties

The structural and conformational analysis of related compounds, using methods like X-ray diffraction and vibrational spectroscopy, provides insights into their molecular architecture and potential interactions with other molecules (Saeed et al., 2011). This research aids in understanding how such compounds might be tailored or functionalized for specific applications, including as components in molecular devices or as ligands in coordination chemistry.